Cas no 2137504-33-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137504-33-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5256430
• PubChem ID: 165438617
• Update Time: 2023-08-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-363997
• 1-amino-4-cyclobutylpentane-2,4-diol
• 2137504-33-5
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NO2/c1-9(12,5-8(11)6-10)7-3-2-4-7/h7-8,11-12H,2-6,10H2,1H3
• InChI Key： FOJSJGLZYOFWNY-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CN)O)C1CCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 332.6±27.0 °C(Predicted)
• pka: 12.93±0.35(Predicted)